![molecular formula C21H25N5O4 B11608272 6-imino-7-(2-methoxyethyl)-13-methyl-2-oxo-N-[(oxolan-2-yl)methyl]-1,7,9-triazatricyclo[8.4.0.0^{3,8}]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide](/img/structure/B11608272.png)
6-imino-7-(2-methoxyethyl)-13-methyl-2-oxo-N-[(oxolan-2-yl)methyl]-1,7,9-triazatricyclo[8.4.0.0^{3,8}]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
Description
6-imino-7-(2-methoxyethyl)-13-methyl-2-oxo-N-[(oxolan-2-yl)methyl]-1,7,9-triazatricyclo[8.4.0.0^{3,8}]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide is a useful research compound. Its molecular formula is C21H25N5O4 and its molecular weight is 411.5 g/mol. The purity is usually 95%.
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Biological Activity
The compound 6-imino-7-(2-methoxyethyl)-13-methyl-2-oxo-N-[(oxolan-2-yl)methyl]-1,7,9-triazatricyclo[8.4.0.0^{3,8}]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide is a complex organic molecule with a unique tricyclic structure that incorporates various functional groups, including an imine and a carboxamide. Its biological activity is of significant interest due to its potential therapeutic applications.
Chemical Structure and Properties
The molecular formula of the compound is , with a molecular weight of approximately 442.54 g/mol. The structural features include:
- Tricyclic framework : This contributes to its stability and potential interactions with biological targets.
- Functional groups : The presence of an imine group and a methoxyethyl substituent enhances its reactivity and biological properties.
Antimicrobial Properties
Research indicates that compounds with similar structural motifs exhibit notable antimicrobial activity . For example:
- Antibacterial Activity : Compounds in the triazatricyclic class have shown broad-spectrum antibacterial effects against various pathogens, including Escherichia coli and Staphylococcus aureus. The presence of specific substituents can enhance this activity by increasing membrane permeability or inhibiting bacterial enzymes .
Antitumor Activity
Studies suggest that triazatricyclic compounds may possess anticancer properties . The mechanism often involves the inhibition of key enzymes involved in cell proliferation and survival pathways. For instance:
- Inhibition of DNA Topoisomerase : Some derivatives have been shown to inhibit DNA topoisomerases, leading to cell cycle arrest and apoptosis in cancer cells .
The biological activity of this compound may be attributed to its ability to interact with specific biological targets , such as enzymes or receptors. Potential mechanisms include:
- Enzyme Inhibition : The compound may act as an inhibitor for various enzymes involved in metabolic pathways.
- Receptor Modulation : It could modulate receptor activity, affecting signaling pathways crucial for cellular functions.
Study 1: Antibacterial Evaluation
A study evaluated the antibacterial properties of several triazatricyclic derivatives, including those structurally similar to our compound. Results showed that certain derivatives exhibited minimum inhibitory concentrations (MIC) as low as 50 μg/mL against Mycobacterium smegmatis, indicating promising antibacterial potential .
Study 2: Antitumor Activity Assessment
In another investigation focusing on the anticancer properties of related compounds, it was found that derivatives with specific functional groups led to significant growth inhibition in various cancer cell lines. The most potent compounds displayed IC50 values in the low micromolar range .
Data Tables
| Property | Value |
|---|---|
| Molecular Formula | C25H30N4O3 |
| Molecular Weight | 442.54 g/mol |
| Antibacterial MIC | 50 μg/mL (against M. smegmatis) |
| Antitumor IC50 | Low micromolar range |
Properties
Molecular Formula |
C21H25N5O4 |
|---|---|
Molecular Weight |
411.5 g/mol |
IUPAC Name |
6-imino-7-(2-methoxyethyl)-13-methyl-2-oxo-N-(oxolan-2-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide |
InChI |
InChI=1S/C21H25N5O4/c1-13-5-6-17-24-19-16(21(28)26(17)12-13)10-15(18(22)25(19)7-9-29-2)20(27)23-11-14-4-3-8-30-14/h5-6,10,12,14,22H,3-4,7-9,11H2,1-2H3,(H,23,27) |
InChI Key |
ZUGXZWUMWPFEOE-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CN2C(=NC3=C(C2=O)C=C(C(=N)N3CCOC)C(=O)NCC4CCCO4)C=C1 |
Origin of Product |
United States |
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